N-(3-(Dimethylamino)-2-(((dimethylamino)methylene)amino)allylidene)-N-methylmethanaminium hexafluorophosphate(V)
Overview
Description
N,N-dimethyl enaminones, which are similar to your compound, are used as building blocks for a diverse range of acyclic, carbocyclic, five- and six-membered heterocyclic derivatives . They have proven to be of biological interest and provide access to a new class of biologically active heterocyclic compounds for biomedical applications .
Synthesis Analysis
The synthesis of similar compounds, such as N-methylated NCAs (αNNCAs) of several amino acids, has been investigated . The study provides insight into the influence of polymerization conditions and the limitations caused by the enhanced steric demand of the amino acid NCA monomers and their N-methylated derivatives .Chemical Reactions Analysis
N,N-dimethyl enaminones are used as building blocks for a diverse range of acyclic, carbocyclic, five- and six-membered heterocyclic derivatives . They have proven to be of biological interest and provide access to a new class of biologically active heterocyclic compounds for biomedical applications .Physical and Chemical Properties Analysis
Similar compounds, such as Dimethylamino)propylamine (DMAPA), are weakly basic, colorless liquids . They are used as intermediates for the synthesis of agrochemicals and surfactants .Scientific Research Applications
Synthesis and Structure
The compound has been synthesized and structurally analyzed, demonstrating its close to planar configuration and all-trans-configuration. This foundational research underpins its broader applications in chemical synthesis and material science (Ferguson, McAlees, & McCrindle, 2001).
Peptide Coupling
It has been identified as a particularly suitable reagent for coupling N-methylated amino acids, offering stable conditions and yielding high success rates in short reaction times, significantly reducing the potential for epimerization (Coste, Dufour, Pantaloni, & Castro, 1990). This makes it valuable for synthesizing peptides and proteins with high precision.
Advanced Material Research
In the field of advanced materials, the compound has been utilized in the synthesis of novel acyclic nucleoside analogues, demonstrating its versatility and efficiency in organic synthesis (Hocková, Buděšínský, Marek, Marek, & Holý, 1999). This application is crucial for the development of new pharmaceuticals and biomaterials.
Optimization of Synthesis Techniques
Research has also focused on optimizing synthesis techniques using this compound to minimize racemization during peptide synthesis, showcasing its utility in producing biologically active peptides with high fidelity (Angell, Alsina, Albericio, & Bárány, 2002). This optimization is crucial for pharmaceutical applications where the activity of peptides can be highly sensitive to their chirality.
Enzyme Inhibition Studies
The compound has been part of molecular docking and bioassay studies as a cyclooxygenase-2 inhibitor, showcasing its potential in the development of new therapeutic agents (Al-Hourani, El‐Barghouthi, McDonald, Al-Awaida, Sharma, & Wuest, 2016). This highlights its importance in medical research, particularly in designing drugs for inflammation and pain management.
Future Directions
Properties
IUPAC Name |
[(Z)-3-(dimethylamino)-2-(dimethylaminomethylideneamino)prop-2-enylidene]-dimethylazanium;dihexafluorophosphate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H21N4.2F6P/c2*1-12(2)7-10(8-13(3)4)11-9-14(5)6;2*1-7(2,3,4,5)6/h2*7-9H,1-6H3;;/q2*+1;2*-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMVCGOKPDSMSMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C=[N+](C)C)N=CN(C)C.CN(C)C=C(C=[N+](C)C)N=CN(C)C.F[P-](F)(F)(F)(F)F.F[P-](F)(F)(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(/C=C(\N=CN(C)C)/C=[N+](C)C)C.CN(/C=C(\N=CN(C)C)/C=[N+](C)C)C.F[P-](F)(F)(F)(F)F.F[P-](F)(F)(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H42F12N8P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
684.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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